Cas no 62262-11-7 (Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester)
62262-11-7 structure
Product Name:Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester
CAS No:62262-11-7
MF:C17H18O2
MW:254.323625087738
CID:451959
PubChem ID:20341516
Update Time:2025-04-19
Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester
- (3,5-dimethylphenyl) 2,4-dimethylbenzoate
- 3,5-Dimethylphenyl 2,4-dimethylbenzoate
- SCHEMBL11489237
- 62262-11-7
- DTXSID80605693
-
- Inchi: 1S/C17H18O2/c1-11-5-6-16(14(4)8-11)17(18)19-15-9-12(2)7-13(3)10-15/h5-10H,1-4H3
- InChI Key: BMAYJZCKVOIFGC-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C)=CC=1C)=O)C1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 254.13074
- Monoisotopic Mass: 254.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
62262-11-7 (Benzoic acid, 2,4-dimethyl-, 3,5-dimethylphenyl ester) Related Products
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